Cas no 2031258-65-6 (2-(quinolin-3-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(quinolin-3-yl)ethan-1-amine dihydrochloride
• CAS No: 2031258-65-6
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• MDL: MFCD30344795
• CID: 4633894
• PubChem ID: 134690930
• Update Time: 2025-05-25

2-(quinolin-3-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-3-yl)ethan-1-amine dihydrochloride

• MDL： MFCD30344795
• Inchi： 1S/C11H12N2.ClH/c12-6-5-9-7-10-3-1-2-4-11(10)13-8-9;/h1-4,7-8H,5-6,12H2;1H
• InChI Key： APBJFFDKVAIVJI-UHFFFAOYSA-N
• SMILES： C(C1C=NC2C=CC=CC=2C=1)CN.Cl

Additional information on 2-(quinolin-3-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 2-(quinolin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2031258-65-6)

2-(quinolin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2031258-65-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a quinoline core, a heterocyclic aromatic ring system, which is widely recognized for its role in medicinal chemistry. The ethylamine side chain, coupled with the dihydrochloride salt form, enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for quinoline derivatives has surged, driven by their applications in targeting kinase inhibitors, anticancer agents, and neurotransmitter modulators. Researchers are particularly interested in 2-(quinolin-3-yl)ethan-1-amine dihydrochloride due to its potential to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development. This aligns with the growing trend of precision medicine, where compounds like this are explored for their ability to modulate specific biological pathways with minimal side effects.

The synthesis of 2-(quinolin-3-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions, often starting from 3-quinolinecarboxaldehyde or related precursors. Its dihydrochloride form is preferred in many applications due to improved handling and storage characteristics. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

From an industrial perspective, 2-(quinolin-3-yl)ethan-1-amine dihydrochloride is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) and pharmaceutical outsourcing frequently seek this compound for client projects. Its relevance extends to academic research, where it is used to study structure-activity relationships (SAR) and optimize lead compounds for clinical trials.

Environmental and regulatory considerations are also critical when working with 2-(quinolin-3-yl)ethan-1-amine dihydrochloride. While it is not classified as a hazardous material, proper laboratory safety protocols must be followed. The compound’s stability under various pH and temperature conditions is a subject of ongoing study, particularly for applications in formulation science and drug delivery systems.

In summary, 2-(quinolin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2031258-65-6) represents a versatile and scientifically significant compound with broad implications in drug discovery, medicinal chemistry, and biochemical research. Its continued exploration underscores the importance of heterocyclic chemistry in addressing unmet medical needs and advancing therapeutic innovations.